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Compound of Interest

3-Benzenesulfonylpropylamine
Compound Name:
hydrochloride

Cat. No.: B1287049

An In-depth Technical Guide to 3-
Benzenesulfonylpropylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Benzenesulfonylpropylamine
hydrochloride (CAS No: 98510-51-1), a versatile chemical intermediate. Due to its role as a
building block in organic synthesis, this document outlines its chemical and physical properties.
While detailed experimental protocols and specific biological activity data for this compound are
not extensively available in peer-reviewed literature, this guide summarizes its known
characteristics and potential applications based on information from chemical suppliers. A
generalized workflow is presented to illustrate its application in synthetic chemistry.

Chemical Structure and Properties

3-Benzenesulfonylpropylamine hydrochloride is a hydrochloride salt featuring a
benzenesulfonyl group, which enhances its reactivity.[1] Its structure is characterized by a
propyl amine chain attached to a benzenesulfonyl moiety.

Chemical Structure:
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Physicochemical and Identification Data

The following table summarizes the key quantitative and identifying information for 3-
Benzenesulfonylpropylamine hydrochloride.

Property Value Reference(s)
CAS Number 98510-51-1 [1]
Molecular Formula CoH13NO2S-HCI [1]
Molecular Weight 235.73 g/mol [1]
Appearance White crystalline powder [1]
Purity > 99% (HPLC) [1]
Storage Conditions Store at 0-8 °C [1]

Applications in Research and Development

3-Benzenesulfonylpropylamine hydrochloride primarily serves as a crucial intermediate in
the synthesis of more complex molecules. Its excellent solubility in water makes it a suitable
candidate for various applications in drug formulation and synthesis.[1]

General applications include:

o Pharmaceutical Development: It is a building block in the synthesis of various
pharmaceuticals, particularly in the development of drugs targeting neurological disorders.[1]

» Biochemical Research: The compound is utilized in studies investigating enzyme inhibition.

[1]

o Agrochemical Formulations: It is also explored in the development of agrochemicals.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 3-Benzenesulfonylpropylamine
hydrochloride are not readily available in published scientific literature. Its application is
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typically as a reactant in larger synthetic procedures, the specifics of which would be found in
patents or publications related to the final, more complex molecules being synthesized.

Visualization of Synthetic Workflow

As a chemical intermediate, 3-Benzenesulfonylpropylamine hydrochloride is used in multi-
step synthetic processes. The following diagram illustrates a generalized workflow where this
compound could be utilized as a building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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